molecular formula C10H21O3PSi B1366732 Diethyl (3-trimethylsilylprop-2-ynyl)phosphonate

Diethyl (3-trimethylsilylprop-2-ynyl)phosphonate

Cat. No.: B1366732
M. Wt: 248.33 g/mol
InChI Key: SYCUQLOBYQIEEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl (3-trimethylsilylprop-2-ynyl)phosphonate is a useful research compound. Its molecular formula is C10H21O3PSi and its molecular weight is 248.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H21O3PSi

Molecular Weight

248.33 g/mol

IUPAC Name

3-diethoxyphosphorylprop-1-ynyl(trimethyl)silane

InChI

InChI=1S/C10H21O3PSi/c1-6-12-14(11,13-7-2)9-8-10-15(3,4)5/h6-7,9H2,1-5H3

InChI Key

SYCUQLOBYQIEEN-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(CC#C[Si](C)(C)C)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a solution of LiHMDS (1M in THF, 63.8 mL, 63.8 mmol) in anhydrous THF (162 mL) was added dropwise under stirring at −10° C. in nitrogen atmosphere diethyl phosphite (7.4 mL, 63.8 mmol). The obtained solution was stirred at the same temperature for 20 min. Afterwards, 3-bromo-1-trimethylsilyl-1-propyne (10 mL, 63.8 mmol) was dropped into and the reaction mixture was stirred at −10° C. for 2 h., then quenched with water and extracted with EtOAc. The combined organic layers were washed with brine, dried on Na2SO4 and evaporated to dryness in vacuo to afford 14.86 g of the title product.
Quantity
63.8 mL
Type
reactant
Reaction Step One
Name
Quantity
162 mL
Type
solvent
Reaction Step One
Quantity
7.4 mL
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
reactant
Reaction Step Three

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